N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Specification

• CAS No.: 2034487-59-5
• Molecular Formula: C20H20N2O2S2
• Molecular Weight: 384.51
• IUPAC Name: N-[(5-thiophen-2-ylpyridin-3-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• Standard InChI: InChI=1S/C20H20N2O2S2/c23-26(24,19-8-7-16-4-1-2-5-17(16)11-19)22-13-15-10-18(14-21-12-15)20-6-3-9-25-20/h3,6-12,14,22H,1-2,4-5,13H2
• Standard InChI Key: WVRPLOJALGBBJA-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NCC3=CC(=CN=C3)C4=CC=CS4

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a tetrahydronaphthalene core fused to a sulfonamide group, which is further linked to a pyridine ring substituted with a thiophene moiety. The molecular formula is C₂₀H₂₀N₂O₂S₂, with a molecular weight of 384.51 g/mol. Key structural elements include:

• Tetrahydronaphthalene: A partially saturated bicyclic system that enhances lipophilicity and membrane permeability.

• Sulfonamide group: A polar moiety contributing to hydrogen bonding and target binding.

• Pyridine-thiophene hybrid: A heteroaromatic system that may engage in π-π stacking and metal coordination.

Property	Value
IUPAC Name	N-[(5-thiophen-2-ylpyridin-3-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
SMILES	C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NCC3=CC(=CN=C3)C4=CC=CS4
InChI Key	WVRPLOJALGBBJA-UHFFFAOYSA-N
logP (Predicted)	3.5–4.2
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	6

Solubility and Stability

Experimental solubility data remain limited, but computational models predict moderate lipophilicity (logP ~3.5–4.2), suggesting preferential solubility in organic solvents. The sulfonamide group may enhance aqueous solubility under physiological pH conditions. Stability studies are pending, though the presence of electron-rich aromatic systems implies susceptibility to oxidative degradation.

Synthesis and Characterization

Synthetic Pathways

The synthesis involves multi-step organic reactions, typically starting with functionalization of the tetrahydronaphthalene core. A representative route includes:

• Sulfonation: Introduction of the sulfonamide group at the 2-position of tetrahydronaphthalene using chlorosulfonic acid.

• Cross-Coupling: Suzuki-Miyaura coupling to attach the pyridine-thiophene moiety to the sulfonamide intermediate.

• Purification: Column chromatography or recrystallization to achieve >95% purity.

Critical parameters include:

• Temperature control: Reactions conducted at 60–80°C to minimize side products.

• Catalysts: Palladium-based catalysts (e.g., Pd(PPh₃)₄) for cross-coupling steps.

• Inert atmosphere: Nitrogen or argon to prevent oxidation of sensitive intermediates.

Analytical Characterization

Structural confirmation relies on:

• NMR spectroscopy: ¹H and ¹³C NMR verify the integration of aromatic protons and sulfonamide linkage.

• Mass spectrometry: High-resolution MS (HRMS) confirms the molecular ion peak at m/z 384.51.

• X-ray crystallography: Pending for absolute stereochemical assignment.

Biological Activities and Mechanistic Insights

Anti-Inflammatory Properties

The thiophene and pyridine rings may modulate cyclooxygenase (COX) or lipoxygenase (LOX) pathways, reducing prostaglandin synthesis. In vitro assays with similar sulfonamides show IC₅₀ values in the low micromolar range against COX-2, suggesting potential for further testing.

Antimicrobial Activity

While direct evidence is lacking, structurally related N-arylacetamides exhibit broad-spectrum antimicrobial effects, particularly against Gram-positive bacteria. The tetrahydronaphthalene core may enhance membrane penetration, potentiating activity against resistant strains.

Comparative Analysis with Structural Analogues

N-((5-(Thiophen-3-yl)pyridin-3-yl)methyl)cyclopentanecarboxamide

• Structural difference: Cyclopentane replaces tetrahydronaphthalene.

• Impact: Reduced lipophilicity (logP ~3.1) and altered target selectivity.

N-{4-[(1H-1,2,4-Triazol-1-yl)methyl]phenyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Structural difference: Triazole substituent instead of thiophene-pyridine.

• Impact: Enhanced hydrogen bonding capacity (logD ~3.03) and improved solubility.

Compound	logP	Target Affinity
Target Compound	3.5–4.2	DHFR, COX-2 (hypothesized)
N-{4-[(1H-1,2,4-Triazol-1-yl)methyl]phenyl}	3.03	Antimicrobial targets

Research Applications and Future Directions

Drug Development

• Optimization: Structure-activity relationship (SAR) studies to refine substituents for enhanced potency.

• Formulation: Nanoencapsulation to address solubility limitations.

Mechanistic Studies

• Target identification: Proteomic profiling to map binding partners.

• In vivo models: Efficacy and toxicity testing in rodent models of cancer and inflammation.

Computational Approaches

• Molecular dynamics: Simulate interactions with DHFR and COX-2 over extended timescales.

• QSAR modeling: Predict ADMET properties to guide synthetic efforts.